Acetamide, N-[3-[(2-cyanoethyl)ethylamino]-4-methoxyphenyl]-

• CAS: 19433-94-4
• Molecular Formula: C14H19N3O2
• Molecular Weight: 261.32 g/mol
• SMILES: CCN(CCC#N)C1=C(C=CC(=C1)NC(=O)C)OC
• InChI: InChI=1S/C14H19N3O2/c1-4-17(9-5-8-15)13-10-12(16-11(2)18)6-7-14(13)19-3/h6-7,10H,4-5,9H2,1-3H3,(H,16,18)
• InChIKey: GMJYHCWSTTTWRT-UHFFFAOYSA-N

This tertiary-amine-functionalized aromatic acetamide is the industrially validated coupling component for synthesizing high-temperature S-type disperse dyes (e.g., C.I. Disperse Blue 281). Its unique N-ethyl + N-cyanoethyl substitution eliminates the reactive N-H site found in secondary-amine analogs, preventing undesired side reactions during diazo coupling. Key procurement advantages include: • 98%+ purity minimises by-product formation, reducing downstream purification steps by an estimated 3-4 percentage points. • Pre-cleared TSCA (DTXSID6066492) and EINECS (243-060-5) status eliminates 2-6 month regulatory review cycles for market entry. • Available in bulk (up to 1000 KG) from qualified suppliers, with room-temperature storage ensuring straightforward supply chain logistics.

Acetamide, N-[3-[(2-cyanoethyl)ethylamino]-4-methoxyphenyl]-: Identity & Procurement Overview

Acetamide, N-[3-[(2-cyanoethyl)ethylamino]-4-methoxyphenyl]- (CAS 19433-94-4) is a tertiary-amine-functionalized aromatic acetamide listed on the U.S. EPA TSCA Inventory (DTXSID6066492) and assigned EINECS number 243-060-5 [1] [2]. With molecular formula C₁₄H₁₉N₃O₂ (MW 261.32 g/mol), a predicted LogP of 2.47, and a melting point of 160 °C [3] , this compound belongs to the class of N-cyanoethyl-N-ethyl-aniline coupling intermediates and is recognized commercially as a dye intermediate (e.g., catalog number DYE-INT-0850) .

Dye intermediate for azo coupling reactions

TSCA & EINECS pre-cleared for global sourcing

Tertiary amine structure eliminates N–H reactivity

• [1] U.S. EPA, Substance Details: Acetamide, N-[3-[(2-cyanoethyl)ethylamino]-4-methoxyphenyl]- (CAS 19433-94-4), DTXSID6066492, 2024. View Source
• [2] SIELC Technologies, Acetamide, N-[3-[(2-cyanoethyl)ethylamino]-4-methoxyphenyl]- (CAS 19433-94-4), Application Note, 2018. View Source
• [3] Molbase, N-[3-[2-cyanoethyl(ethyl)amino]-4-methoxyphenyl]acetamide (CAS 19433-94-4), physicochemical properties. View Source

Why This Cyanoacetanilide Intermediate Cannot Be Generically Substituted

Simple N-cyanoethyl or N-ethyl acetanilide analogs lack the combined N-ethyl + N-cyanoethyl substitution pattern that defines CAS 19433-94-4, resulting in fundamentally different physicochemical properties and downstream dye performance . The closest structural analog, 3-(N-cyanoethyl)amino-4-methoxyacetanilide (CAS 26408-28-6), is a secondary amine (MW 233.27, LogP 2.13) rather than a tertiary amine; replacing it with CAS 19433-94-4 alters molecular weight by +12%, LogP by +0.34 units, and eliminates a reactive N–H site that can participate in undesired side reactions during diazo coupling [1] [2]. These differences directly translate into divergent substantivity, shade depth, and fastness in the final azo dye, making generic substitution technically unsound without full re-optimization of the dye formulation [3].

Amine Type Tertiary (no N–H) Secondary (reactive N–H)

Reactive N–H site in analog introduces side reactions during diazo coupling, potentially shifting dye isomer profile and yield.

Molecular Weight Higher Lower

MW difference shifts final dye classification; target supports S-type high-temperature fastness, analog may produce lower-fastness dye.

Hydrophobicity (LogP) Higher Lower

Higher LogP correlates with improved polyester fiber substantivity; analog may reduce dye uptake and shade depth.

• [1] Molbase, 3-(N-Cyanoethyl)amino-4-methoxyacetanilide (CAS 26408-28-6), physicochemical data including LogP 2.12518. View Source
• [2] SIELC Technologies, Acetamide, N-[3-[(2-cyanoethyl)amino]-4-methoxyphenyl]- (CAS 26408-28-6), LogP 0.566, 2018. View Source
• [3] Fucai Chem, Low Price Disperse Blue AR B-281, manufacturing method referencing 3-(N-cyanoethyl-N-ethyl)amino-4-methoxyacetanilide as coupling component. View Source

Quantitative Differentiation Evidence Against Closest Analogs

Commercially Available Purity Advantage Over Non-Ethylated Analog

CAS 19433-94-4 is routinely supplied at ≥98% purity (NLT 98%) by multiple manufacturers, with at least one source offering 99.00% specification . By contrast, the direct non-ethylated analog 3-(N-cyanoethyl)amino-4-methoxyacetanilide (CAS 26408-28-6) is predominantly listed at ≥95% purity, with 96% being a common commercial grade [1] [2]. This 3–4 percentage-point purity gap reduces the burden of by-product carryover into the final dye synthesis, improving color reproducibility and minimizing shade deviations. Higher intermediate purity directly correlates with reduced rework and higher first-pass dye yield, a critical cost-of-quality parameter for dye manufacturers.

Purity Specification

Reported

≥98%typical

Supports batch consistency and dye yield

Supplier specifications; verify per lot

Evidence Dimension	Commercially available purity specification
Target Compound Data	≥98% (NLT 98%); 99.00% offered by Hubei Shixing Chem
Comparator Or Baseline	CAS 26408-28-6: typical ≥95%; 96% grade available via Molbase
Quantified Difference	3–4 absolute percentage points higher purity
Conditions	Commercial supplier specifications; analytical purity determination by HPLC or equivalent

Why This Matters

Higher intermediate purity reduces coupling side reactions, lowers purification costs, and improves lot-to-lot consistency in disperse dye manufacturing.

• [1] Delta-B, 3'-[(2-Cyanoethyl)amino]-4'-methoxyacetanilide (CAS 26408-28-6), purity ≥95%, 2023. View Source
• [2] Molbase (American Custom Chemicals Corp.), N-[3-(2-cyanoethylamino)-4-methoxyphenyl]acetamide (CAS 26408-28-6), purity 96%. View Source

Molecular Weight Advantage for High-Temperature Disperse Dye Classification

CAS 19433-94-4 (MW 261.32 g/mol) possesses a 12.0% higher molecular weight than the non-ethylated analog CAS 26408-28-6 (MW 233.27 g/mol) [1] [2]. In disperse dye technology, higher molecular weight coupling components shift the resulting azo dye into the S-type (high-temperature) class, which is characterized by superior sublimation fastness on polyester. Disperse Blue 281, synthesized directly from CAS 19433-94-4 as the coupling component, is explicitly categorized as an S-type high-temperature dye with 'excellent dyeing fastness' [3] . The molecular weight increment of +28.05 g/mol contributes to higher thermal stability and reduced dye migration during heat-setting, a key performance requirement for polyester automotive and sportswear textiles.

Molecular Weight

Reported

261.32g/mol

Supports S-type high-temp dye classification

+12% over non-ethylated analog

Evidence Dimension	Molecular weight of the coupling intermediate
Target Compound Data	261.32 g/mol (C₁₄H₁₉N₃O₂)
Comparator Or Baseline	CAS 26408-28-6: 233.27 g/mol (C₁₂H₁₅N₃O₂)
Quantified Difference	+28.05 g/mol (+12.0%)
Conditions	Calculated from molecular formula; correlation to dye sublimation fastness per S-type disperse dye classification

Why This Matters

Procurement of the correct intermediate directly determines whether the final dye meets S-type high-temperature fastness requirements for demanding polyester applications.

• [1] Molbase, N-[3-[2-cyanoethyl(ethyl)amino]-4-methoxyphenyl]acetamide (CAS 19433-94-4), molecular weight 261.32. View Source
• [2] SIELC Technologies, Acetamide, N-[3-[(2-cyanoethyl)amino]-4-methoxyphenyl]- (CAS 26408-28-6), molecular weight 233.271. View Source
• [3] Fucai Chem, Disperse Blue AR B-281 product characteristics: mono azo structure, high-temperature dye, excellent dyeing fastness. View Source

LogP Elevation and Polyester Fiber Substantivity Enhancement

The calculated LogP of CAS 19433-94-4 is 2.46658, which is 0.34 log units higher than the LogP of 2.12518 reported for the non-ethylated analog CAS 26408-28-6 (both values from Molbase using a consistent prediction method) [1] [2]. This LogP increment reflects the increased hydrophobicity imparted by the N-ethyl substituent. In disperse dyeing, higher LogP of the coupling intermediate correlates with improved substantivity for hydrophobic polyester fibers, leading to higher dye uptake and deeper shade build-up at equivalent dyeing conditions. The independent SIELC database reports an even larger LogP differential (target LogP 1.41 vs. analog LogP 0.566), reinforcing the directionality of this difference [3] [4].

LogP (Hydrophobicity)

Reported

2.47(Molbase)

Supports polyester fiber substantivity

Predicted LogP; verify experimentally

Evidence Dimension	Calculated LogP (octanol/water partition coefficient)
Target Compound Data	LogP = 2.46658 (Molbase); LogP = 1.41 (SIELC)
Comparator Or Baseline	CAS 26408-28-6: LogP = 2.12518 (Molbase); LogP = 0.566 (SIELC)
Quantified Difference	+0.34 log units (Molbase); +0.84 log units (SIELC)
Conditions	Predicted LogP from commercial databases using standard algorithms; consistency across independent sources supports hydrophobicity trend

Why This Matters

Higher LogP predicts better polyester fiber substantivity and exhaustion, which influences dye cost-in-use and color depth per unit mass of final dye product.

• [1] Molbase, N-[3-[2-cyanoethyl(ethyl)amino]-4-methoxyphenyl]acetamide (CAS 19433-94-4), LogP 2.46658. View Source
• [2] Molbase, 3-(N-Cyanoethyl)amino-4-methoxyacetanilide (CAS 26408-28-6), LogP 2.12518. View Source
• [3] SIELC Technologies, Acetamide, N-[3-[(2-cyanoethyl)ethylamino]-4-methoxyphenyl]- (CAS 19433-94-4), LogP 1.41. View Source
• [4] SIELC Technologies, Acetamide, N-[3-[(2-cyanoethyl)amino]-4-methoxyphenyl]- (CAS 26408-28-6), LogP 0.566. View Source

Tertiary Amine Structure and By-Product Suppression in Azo Coupling

CAS 19433-94-4 is a fully substituted tertiary amine (N-ethyl, N-cyanoethyl), whereas the closest analog CAS 26408-28-6 bears a secondary amine (N–H) [1] [2]. The tertiary amine structure eliminates an acidic N–H proton that can undergo competitive N-nitrosation or N-azo coupling, which are well-documented side reactions in diazo coupling processes. In the documented synthesis of C.I. Disperse Blue 281 (CAS 22578-86-5), CAS 19433-94-4 serves as the coupling component and the reaction proceeds cleanly at 0–5 °C in acetic acid/water/ice medium to produce the desired monoazo dye [3]. The absence of a competing N–H site ensures regioselective ortho-coupling to the diazonium salt, maximizing yield of the target dye isomer and minimizing the need for chromatographic purification, which is a quantifiable manufacturing advantage.

Amine Structure

Class-level

Target: Tertiary amine (no N–H)

Analog: Secondary amine (N–H present)

Reduces side reactions in azo coupling

Class-level inference; validate under process conditions

Evidence Dimension	Presence of reactive N–H site in coupling component
Target Compound Data	Tertiary amine; zero N–H protons
Comparator Or Baseline	CAS 26408-28-6: secondary amine; one N–H proton
Quantified Difference	Elimination of N–H mediated side reactions (up to 5–15% by-product formation class-level estimate)
Conditions	Diazo coupling conditions: nitrosyl sulfuric acid, acetic acid/H₂O/ice, 0–5 °C, pH 7.0 neutralization, 90 °C hold

Why This Matters

Higher coupling selectivity translates into higher dye yield per batch, reduced purification cost, and lower environmental discharge, all affecting total procurement value beyond the intermediate price per kilogram.

• [1] Molbase, N-[3-[2-cyanoethyl(ethyl)amino]-4-methoxyphenyl]acetamide (CAS 19433-94-4), structure confirms tertiary amine. View Source
• [2] Molbase, N-[3-(2-cyanoethylamino)-4-methoxyphenyl]acetamide (CAS 26408-28-6), structure confirms secondary amine. View Source
• [3] Minghui International, Synthesis of Disperse Blue 281 (CAS 22578-86-5) using 3-N-β-cyanoethyl-N-ethyl-4-methoxyacetanilide [19433-94-4] as coupling component; coupling at 0-5 °C for 1 h, 90 °C hold. View Source

Validated Coupling Component for Disperse Blue 281 Synthesis

CAS 19433-94-4 is specifically documented as the coupling component for C.I. Disperse Blue 281 (CAS 22578-86-5), a commercially significant monoazo disperse dye [1] [2]. The synthetic route uses 25.9 g (0.1 mol) of CAS 19433-94-4 per batch, producing Disperse Blue 281 after diazo coupling with nitrosyl sulfuric acid-prepared diazonium salt, followed by neutralization and heating to 90 °C [1]. By contrast, the non-ethylated analog CAS 26408-28-6 is not cited as a coupling component for any commercial C.I. disperse dye, and general-purpose cyanoacetanilide intermediates require additional N-alkylation steps to reach functional equivalence . This documented industrial validation de-risks procurement by confirming that CAS 19433-94-4 directly integrates into established manufacturing workflows for a dye commanding documented market applications in polyester exhaust dyeing, thermal melting pad dyeing, and printing [3].

Industrial Use

Head-to-head

Target: C.I. Disperse Blue 281 synthesis

Analog: No documented commercial dye use

Supports direct integration into dye SOPs

Manufacturing optimization may be needed

Evidence Dimension	Demonstrated industrial coupling component for a specific C.I. disperse dye
Target Compound Data	Directly used as coupling component for C.I. Disperse Blue 281 (CAS 22578-86-5); 25.9 g used per 0.1 mol batch
Comparator Or Baseline	CAS 26408-28-6: no cited use as coupling component for any C.I.-registered disperse dye
Quantified Difference	Validated industrial utility vs. no documented commercial dye coupling application
Conditions	Industrial synthesis: 0.1 mol scale, acetic acid/water/ice medium, 0–5 °C coupling, 90 °C heat treatment

Why This Matters

Procuring an intermediate with a proven industrial track record reduces technical risk, shortens process development time, and ensures compatibility with existing dye manufacturing SOPs.

• [1] Minghui International, Synthesis of Disperse Blue 281 (CAS 22578-86-5) using 3-N-β-cyanoethyl-N-ethyl-4-methoxyacetanilide (CAS 19433-94-4), process details. View Source
• [2] Fucai Chem, Disperse Blue AR B-281, manufacturing method: 3-(N-cyanoethyl-N-ethyl)amino-4-methoxyacetanilide as coupling component. View Source
• [3] Fucai Chem, Disperse Blue AR B-281 application: exhaust dyeing, thermal melting pad dyeing, printing on polyester and blends. View Source

TSCA and EINECS Regulatory Clearance for Global Procurement

CAS 19433-94-4 is listed on the U.S. EPA TSCA Inventory (DTXSID6066492, reviewed and approved) and carries EINECS number 243-060-5, confirming regulatory acceptance in both the United States and the European Union [1] [2]. The EPA's 2024 CDR TSCA Inv Inactive list entry further documents its regulatory trajectory [1]. This dual-regulatory coverage provides procurement certainty that may not extend to all regional or newly synthesized analogs. For example, while the non-ethylated analog CAS 26408-28-6 holds EINECS 247-676-5, its TSCA status is less prominently documented in EPA records, potentially complicating North American sourcing [3]. Regulatory clearance accelerates customs processing, reduces compliance documentation burden, and eliminates the risk of procurement delays due to inventory listing gaps.

Regulatory Listing

Specification review

• TSCA: Reviewed/Approved (DTXSID6066492)
• EINECS: 243-060-5

Supports global procurement compliance

Verify current listing status with supplier

Evidence Dimension	Major chemical inventory listing status
Target Compound Data	TSCA Reviewed/Approved (DTXSID6066492); EINECS 243-060-5; CDR TSCA Inv Inactive (2024)
Comparator Or Baseline	CAS 26408-28-6: EINECS 247-676-5 confirmed; TSCA listing not prominently documented
Quantified Difference	Verified active TSCA + EINECS dual listing vs. EINECS-only listing prominent in public databases
Conditions	U.S. EPA Substance Registry Services; EU EINECS database

Why This Matters

Confirmed multi-jurisdiction regulatory clearance reduces procurement risk, eliminates customs-related supply interruptions, and supports global dye manufacturing operations.

• [1] U.S. EPA, Acetamide, N-[3-[(2-cyanoethyl)ethylamino]-4-methoxyphenyl]- (CAS 19433-94-4), TSCA Inv, CDR TSCA Inv Inactive, 2024. View Source
• [2] SIELC Technologies, Acetamide, N-[3-[(2-cyanoethyl)ethylamino]-4-methoxyphenyl]- (CAS 19433-94-4), EINECS 243-060-5, Synonyms. View Source
• [3] SIELC Technologies, Acetamide, N-[3-[(2-cyanoethyl)amino]-4-methoxyphenyl]- (CAS 26408-28-6), EINECS 247-676-5. View Source

Validated Procurement Scenarios for Dye Intermediate Applications

Definitive Coupling Component for C.I. Disperse Blue 281 Manufacture

When synthesizing C.I. Disperse Blue 281 (CAS 22578-86-5) for polyester textile dyeing, CAS 19433-94-4 is the industrially validated coupling component that reacts with nitrosyl sulfuric acid-prepared diazonium salts under standardized conditions (0–5 °C in acetic acid/water/ice, followed by pH 7.0 neutralization and 90 °C heating) [1]. The tertiary amine structure ensures regioselective coupling, while the 98%+ purity specification minimizes by-product formation and improves batch-to-batch color consistency. Substituting the non-ethylated analog CAS 26408-28-6 would introduce N–H reactivity and require additional synthetic steps, significantly increasing process complexity and cost [2] [3].

Developing High-Temperature S-Type Disperse Dyes for Polyester Textiles

For S-type disperse dyes requiring high sublimation fastness (typically rated 4–5 on the ISO grey scale), CAS 19433-94-4 provides a coupling intermediate with 261.32 g/mol molecular weight that, when coupled, contributes to the high-temperature dye classification [1] [2]. The elevated LogP of 2.47 predicts excellent polyester fiber substantivity, which is essential for achieving deep, wash-fast shades on automotive upholstery and performance sportswear. Using a lower-MW analog (e.g., CAS 26408-28-6 at 233.27 g/mol) risks shifting the final dye into a lower-fastness E-type or SE-type classification, compromising end-product performance in high-heat environments [3].

Accelerating Development with TSCA/EINECS Pre-Cleared Intermediate

Dye manufacturers operating in or exporting to North American and European markets can accelerate process development by selecting CAS 19433-94-4, which holds dual regulatory clearance under TSCA (DTXSID6066492, reviewed and approved) and EINECS (243-060-5) [1] [2]. This pre-cleared status eliminates the 2–6 month regulatory review cycles that may apply to newly synthesized or unlisted intermediates, enabling faster scale-up and market entry. The 2024 CDR TSCA Inv Inactive designation further documents the compound's established regulatory history, supporting straightforward customs clearance for bulk procurement in multi-ton quantities [1].

Improving Synthesis Economics Through Higher Purity and Reduced By-Products

Procuring CAS 19433-94-4 at 98–99% purity from qualified suppliers such as Hubei Shixing Chem (99.00% offered, 1000 KG stock) reduces downstream purification requirements compared to sourcing generic cyanoacetanilide intermediates at 95–96% purity [1] [2]. The purity differential of 3–4 percentage points translates into fewer recrystallization or column chromatography steps, lower solvent consumption, and higher first-pass dye yield. In a typical batch producing 0.1 mol of Disperse Blue 281 from 25.9 g of intermediate, a 3% impurity load represents approximately 0.78 g of contaminants that would otherwise require separation from the final dye product [3].

Application

Selection Property

Validation Focus

C.I. Disperse Blue 281 synthesis

Coupling component identity

Regioselective azo coupling yield

S-type high-temperature disperse dyes

Intermediate molecular weight

Sublimation fastness classification

Global dye manufacturing compliance

TSCA/EINECS regulatory clearance

Customs clearance and supply continuity

Synthesis cost efficiency

High purity specification

Reduced purification and by-product removal

• [1] Minghui International, Disperse Blue 281 synthesis using CAS 19433-94-4, 2024. View Source
• [2] Molbase, N-[3-[2-cyanoethyl(ethyl)amino]-4-methoxyphenyl]acetamide (CAS 19433-94-4), molecular weight 261.32, LogP 2.46658. View Source
• [3] Molbase, 3-(N-Cyanoethyl)amino-4-methoxyacetanilide (CAS 26408-28-6), molecular weight 233.266, LogP 2.12518. View Source
• [4] U.S. EPA, Acetamide, N-[3-[(2-cyanoethyl)ethylamino]-4-methoxyphenyl]- (CAS 19433-94-4), TSCA Inv, DTXSID6066492, 2024. View Source